Cas no 133762-83-1 (6-Chloropurin-9-yl)

• Product Name: 6-Chloropurin-9-yl
• CAS No: 133762-83-1
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• CID: 1233960
• PubChem ID: 5359277
• Update Time: 2025-04-20

6-Chloropurin-9-yl Chemical and Physical Properties

Names and Identifiers

• 6-Chloropurin-9-yl
• 6-Chloro-9H-purin-9-yl
• 9H-purin-9-yl, 6-chloro-
• J-514884
• US9138393, 6-Chloropurine
• PS-3424
• NSC-744
• OH8700156W
• 133762-83-1
• AG-670/31548001
• 6-CHLOROPURINE
• ALBB-006044
• 6-Chloropurine, crystalline
• UNII-OH8700156W
• US9144538, 6-Chloropurine
• InChI=1/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)
• ES4
• CS-W008651
• CCG-266258
• 6-chloro-purine
• DB-007147
• 6-chloro-7H-purine
• SCHEMBL21121896
• AKOS000267571
• 6-Chloro-9H-purine
• 87-42-3
• AC-3252
• SK 6048
• ClP
• BDBM181123
• NSC 744
• 6-Chloropurine, >=95.0% (HPLC)
• 111055-92-6
• CCRIS 3908
• ZKBQDFAWXLTYKS-UHFFFAOYSA-
• 1H-Purine, 6-chloro-
• WLN: T56 BM DN FN HNJ IG
• 6-chloropurin
• CHEBI:177625
• AB02899
• Purine, 6-chloro-
• W-104024
• SCHEMBL9081
• DTXSID00861673
• X 47
• F0001-2162
• AI3-26401
• MFCD00075825
• s4801
• NS00041124
• Q27285654
• 3kqo
• 6-chlor-7H-purin
• 6-Chloro-1H-purine
• CHEMBL140037
• 6-Chloropurine, >=99%
• AM20110246
• BP-10522
• STK501251
• SY004779
• 6-Chloropurine, 99%
• BCP27820
• AKOS005259271
• Z295458158
• 6-Chloro-9H-purine;6-chloro-7H-purine
• EINECS 201-745-6
• STR05267
• 6-CHLOROPURINE [MI]
• EN300-30395
• PD088415
• NSC744
• HY-Y0247
• 6-Chlorpurine
• 6-CP

• Inchi： 1S/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)
• InChI Key： ZKBQDFAWXLTYKS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N=CN2

Computed Properties

• Exact Mass: 154.00479
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46